Cas no 62202-03-3 (Benzeneacetonitrile, 2-[(4-octylphenyl)thio]-)

• Product Name: Benzeneacetonitrile, 2-[(4-octylphenyl)thio]-
• CAS No: 62202-03-3
• MF: C₂₂H₂₇NS
• MW: 337.521484613419
• CID: 454664
• PubChem ID: 71388908
• Update Time: 2025-04-19

Benzeneacetonitrile, 2-[(4-octylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-[(4-octylphenyl)thio]-
• 2-[2-(4-octylphenyl)sulfanylphenyl]acetonitrile
• DTXSID30810957
• 62202-03-3
• {2-[(4-Octylphenyl)sulfanyl]phenyl}acetonitrile

• Inchi： 1S/C22H27NS/c1-2-3-4-5-6-7-10-19-13-15-21(16-14-19)24-22-12-9-8-11-20(22)17-18-23/h8-9,11-16H,2-7,10,17H2,1H3
• InChI Key： NCBSVXGLVDJERJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CC#N)C1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 337.18661
• Monoisotopic Mass: 337.18642104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79